Cas no 62176-17-4 (5-chloro-2-(2-methylpropoxy)benzoic acid)

• Product Name: 5-chloro-2-(2-methylpropoxy)benzoic acid
• CAS No: 62176-17-4
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD02729238
• CID: 455455
• PubChem ID: 3562499
• Update Time: 2025-11-02

5-chloro-2-(2-methylpropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(2-methylpropoxy)-
• 5-chloro-2-(2-methylpropoxy)benzoic acid
• DTXSID40393660
• 2-Isobutoxy-5-chlorobenzoic acid
• EN300-814134
• 5-Chloro-2-isobutoxybenzoic acid
• 62176-17-4
• AKOS005292502
• CS-0262094
• A1-04838
• 5-Chloro-2-isobutoxybenzoicacid
• Z118459072
• 2-iso-Butoxy-5-chlorobenzoic acid

• MDL： MFCD02729238
• Inchi： 1S/C11H13ClO3/c1-7(2)6-15-10-4-3-8(12)5-9(10)11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： ZNDALCPDRGWIFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC(C)C

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-(2-methylpropoxy)benzoic acid

5-Chloro-2-(2-methylpropoxy)benzoic Acid (CAS No. 62176-17-4): Properties, Applications, and Market Insights

5-Chloro-2-(2-methylpropoxy)benzoic acid (CAS No. 62176-17-4) is a specialized organic compound with a unique molecular structure that combines a benzoic acid core with chloro and isobutoxy functional groups. This chlorinated benzoic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The compound's systematic name reflects its precise structure: a benzoic acid substituted with chlorine at the 5-position and an isobutoxy group at the 2-position.

The growing interest in 5-chloro-2-(2-methylpropoxy)benzoic acid synthesis and applications aligns with current trends in green chemistry and sustainable pharmaceutical intermediates. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of non-steroidal anti-inflammatory drug (NSAID) precursors. The compound's balanced lipophilicity, conferred by both the chloro and isobutoxy substituents, makes it an attractive candidate for drug design where membrane permeability is crucial.

From a chemical perspective, CAS 62176-17-4 exhibits typical carboxylic acid properties while demonstrating enhanced stability compared to simpler benzoic acid derivatives. The electron-withdrawing chlorine atom influences the acidity of the carboxyl group, while the bulky isobutoxy substituent affects the compound's spatial configuration and reactivity patterns. These characteristics have led to investigations into its use as a specialty chemical intermediate for various industrial applications beyond pharmaceuticals, including advanced materials and specialty coatings.

The synthesis of 5-chloro-2-(2-methylpropoxy)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and reduced environmental impact, responding to the chemical industry's push toward greener processes. Recent patent literature reveals innovative methods for its production that minimize hazardous byproducts while maintaining high yields - a crucial consideration for scale-up in industrial settings.

Analytical characterization of 62176-17-4 employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is particularly important for pharmaceutical applications, where stringent quality standards apply. Current research focuses on developing more efficient purification methods to meet the growing demand for high-purity chlorinated benzoic acid derivatives in drug development pipelines.

Market analysis indicates steady growth in demand for 5-chloro-2-(2-methylpropoxy)benzoic acid suppliers, particularly from the Asia-Pacific region where pharmaceutical manufacturing is expanding rapidly. The compound's price stability and availability have made it a reliable intermediate for contract research organizations and generic drug manufacturers. Industry reports suggest that innovations in benzoic acid derivative applications will continue to drive interest in this specialty chemical.

From a regulatory standpoint, 5-chloro-2-(2-methylpropoxy)benzoic acid is not currently classified as hazardous under major chemical inventories, though proper handling procedures should always be followed. Safety data sheets emphasize standard precautions for organic acids, including the use of personal protective equipment when handling the compound in powder form. The substance's environmental profile is generally favorable compared to more heavily halogenated aromatic compounds.

Recent scientific literature highlights novel applications of CAS 62176-17-4 in materials science, particularly as a modifier for polymer properties. The compound's ability to influence crystallization behavior in certain plastics has opened new research directions. Additionally, its potential as a ligand in catalytic systems is being explored, capitalizing on the coordination chemistry of both the carboxylate group and the aromatic system.

Quality control specifications for 5-chloro-2-(2-methylpropoxy)benzoic acid typically include parameters such as assay (≥98%), melting point range (127-130°C), and limits for residual solvents. Analytical certificates from reputable suppliers provide detailed chromatographic profiles to ensure batch-to-batch consistency. These quality measures are particularly important when the compound is used in regulated applications like pharmaceutical synthesis.

The future outlook for 62176-17-4 applications appears promising, with several patent applications pending for new uses in medicinal chemistry. The compound's structural features make it a versatile scaffold for further chemical modification, and its relatively straightforward synthesis pathway ensures continued commercial viability. As drug discovery paradigms evolve toward more complex target molecules, intermediates like 5-chloro-2-(2-methylpropoxy)benzoic acid will likely see expanded utilization.

Storage and handling recommendations for 5-chloro-2-(2-methylpropoxy)benzoic acid include protection from moisture and storage at room temperature in well-sealed containers. The compound demonstrates good stability under normal conditions, with shelf life typically exceeding two years when stored properly. These practical considerations contribute to its popularity as a research chemical and industrial intermediate.

From an intellectual property perspective, manufacturing processes for CAS 62176-17-4 remain an area of active development, with several companies filing patents for improved synthetic routes. These innovations often focus on reducing production costs while maintaining high purity standards. The competitive landscape for this specialty chemical reflects broader trends in fine chemical manufacturing toward more efficient and sustainable processes.

In conclusion, 5-chloro-2-(2-methylpropoxy)benzoic acid represents an important building block in modern organic synthesis with diverse applications across multiple industries. Its combination of chemical functionality, stability, and synthetic accessibility ensures continued relevance in pharmaceutical development and materials science. As research uncovers new applications for chlorinated aromatic acids, this compound will likely maintain its position as a valuable intermediate in chemical synthesis and product development.